Cas no 1805499-33-5 (1-Chloro-2,6-difluoro-3-ethylbenzene)

• Product Name: 1-Chloro-2,6-difluoro-3-ethylbenzene
• CAS No: 1805499-33-5
• MF: C₈H₇ClF₂
• MW: 176.590988397598
• CID: 5038214
• Update Time: 2023-08-25

1-Chloro-2,6-difluoro-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2,6-difluoro-3-ethylbenzene

• Inchi： 1S/C8H7ClF2/c1-2-5-3-4-6(10)7(9)8(5)11/h3-4H,2H2,1H3
• InChI Key： TZZBFCHMQYCIAV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3.5
• Topological Polar Surface Area: 0